1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione

• Molecular Formula: C22H24N4O6
• Molecular Weight: 440.4 g/mol
• IUPAC Name: 1-(3,5-dimethoxyphenyl)-3-[4-(4-nitrophenyl)piperazin-1-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H24N4O6/c1-31-18-11-17(12-19(13-18)32-2)25-21(27)14-20(22(25)28)24-9-7-23(8-10-24)15-3-5-16(6-4-15)26(29)30/h3-6,11-13,20H,7-10,14H2,1-2H3
• InChI Key: UEIJKRKGRDANRM-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C4=CC=C(C=C4)[N+](=O)[O-])OC

Description

1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione, also known as DNQX, is a potent and selective antagonist of the ionotropic glutamate receptor. The compound has been widely used in scientific research to study the role of glutamate receptors in various physiological and pathological processes.

Mechanism of Action

1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione acts as a competitive antagonist of the ionotropic glutamate receptor, specifically the AMPA receptor. It binds to the receptor and prevents the binding of glutamate, which is the natural ligand of the receptor. This results in the inhibition of the excitatory neurotransmission mediated by the receptor.
Biochemical and Physiological Effects
1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione has been shown to block the induction of long-term potentiation (LTP) in the hippocampus, which is a cellular mechanism underlying learning and memory. It has also been shown to block the expression of LTP in the amygdala, which is involved in emotional learning and memory. 1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione has been shown to reduce the release of dopamine in the nucleus accumbens, which is involved in reward processing and addiction.

Advantages and Limitations for Lab Experiments

1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione is a potent and selective antagonist of the AMPA receptor, which makes it a valuable tool for studying the role of glutamate receptors in various physiological and pathological processes. However, it has some limitations in lab experiments. For example, it cannot distinguish between different subtypes of AMPA receptors, and it may have off-target effects on other receptors. It also has a relatively short half-life, which limits its use in long-term experiments.

Future Directions

There are several future directions for the use of 1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione in scientific research. One direction is to use 1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione in combination with other drugs or interventions to study the interactions between glutamate receptors and other signaling pathways. Another direction is to develop more selective and long-lasting antagonists of the AMPA receptor. Finally, 1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione can be used in preclinical studies to develop new drugs for the treatment of neurodegenerative diseases, pain, and addiction.
Conclusion
In conclusion, 1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione, or 1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione, is a potent and selective antagonist of the ionotropic glutamate receptor. It has been widely used in scientific research to study the role of glutamate receptors in various physiological and pathological processes. 1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione has a valuable role in the development of new drugs for the treatment of neurodegenerative diseases, pain, and addiction.

Synthesis Methods

1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione can be synthesized by the reaction of 3,5-dimethoxybenzaldehyde with nitroethane to form 3,5-dimethoxy-4-nitrophenylpropan-2-ol. The propanol is then reacted with piperazine to form 4-{4-nitrophenyl}-1-piperazinylpropan-2-ol. Finally, the piperazine is reacted with 2,5-pyrrolidinedione to form 1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione.

Scientific Research Applications

1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione has been widely used in scientific research to study the role of glutamate receptors in various physiological and pathological processes. It has been used to investigate the role of glutamate receptors in synaptic plasticity, learning and memory, and neurodegenerative diseases such as Alzheimer's and Parkinson's diseases. 1-(3,5-Dimethoxyphenyl)-3-(4-{4-nitrophenyl}-1-piperazinyl)-2,5-pyrrolidinedione has also been used to study the role of glutamate receptors in pain perception and addiction.